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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932

The following document provides comprehensive, step-by-step guidance for the safe handling
and disposal of 3-Methylbenzophenone in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety, maintaining environmental compliance, and
fostering a secure research environment. Chemical waste management is regulated by the
Environmental Protection Agency (EPA) and other local authorities; therefore, all laboratory
personnel must be trained on these protocols.[1][2][3]

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)
and wear the appropriate Personal Protective Equipment (PPE).

o Personal Protective Equipment (PPE): Wear chemical safety goggles or glasses with side
shields, chemical-resistant gloves, and a lab coat.[4][5]

» Handling: All handling of 3-Methylbenzophenone waste should occur in a well-ventilated
area, preferably within a chemical fume hood.[6] Keep the chemical away from heat and
sources of ignition.[7]

o Spill Response: In the event of a spill, absorb the material with an inert absorbent such as
sand, silica gel, or sawdust.[4][8] Collect the contaminated material and place it into a
suitable, sealed container for disposal as hazardous waste.[4][6]

Step-by-Step Disposal Procedure
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Treat all 3-Methylbenzophenone waste as hazardous unless specifically confirmed otherwise

by your institution's Environmental Health & Safety (EHS) department.[3][9] Improper disposal,

such as pouring down the sink or placing in regular trash, is not permitted.[1][10]

4.

. Waste Segregation: Proper segregation is the most critical first step.

Collect 3-Methylbenzophenone waste in a dedicated container, separate from other waste
streams.[11]

Do Not Mix: Avoid mixing with incompatible materials, particularly strong oxidizing agents.[4]
[11] Do not mix with acids, bases, or other reactive chemicals.[6]

. Containerization: Select an appropriate container for waste accumulation.

Container Type: Use a chemically compatible, leak-proof container with a secure, screw-on
cap.[12][13] Plastic containers are often preferred to glass when compatibility is not an issue.

[1]
Condition: The container must be in good condition, free from rust or leaks.[13]

Closure: Keep the waste container closed at all times, except when adding waste.[12][13]

. Labeling: Properly label the hazardous waste container as soon as waste is added.[9]

The label must include the words "Hazardous Waste".[1]

Clearly list the full chemical name, "3-Methylbenzophenone,"” and its quantity or
concentration. Abbreviations are not permitted.[1]

Include the date of waste generation, the location (building and room number), and the name
and contact information of the Principal Investigator.[1]

Mark the appropriate hazard pictograms as required.[1]

Storage (Satellite Accumulation Area): Store the labeled waste container in a designated

Satellite Accumulation Area (SAA) that meets the following criteria:
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e Location: The SAA must be at or near the point of waste generation and under the control of
laboratory personnel.[11]

e Secondary Containment: Place the primary waste container within a secondary container,
such as a lab tray, that is chemically compatible and can hold 110% of the volume of the
primary container.[9][12] This helps to contain potential leaks and segregate incompatible
wastes.[12]

e Quantity and Time Limits: Do not accumulate more than 55 gallons of hazardous waste.[3][9]
Waste containers must be collected within 90 days from the date waste is first added.[12] A
full container must be removed within three days.[11]

5. Final Disposal:

o Request Collection: Once the container is full or the time limit is approaching, submit a
hazardous waste collection request to your institution's EHS office.[1]

» Professional Disposal: The ultimate disposal will be carried out by a licensed hazardous
waste facility, typically through high-temperature incineration.[6][8]

Data Summary: 3-Methylbenzophenone

The following table summarizes key data points from the Safety Data Sheet (SDS) for 3-
Methylbenzophenone.
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Property Value Source
Physical State Liquid [4]
Appearance Light green [4]
Molecular Formula Cl4H120O [14]
Molecular Weight 196.24 g/mol [14]
N , 183 -185°C/361.4 - 365 °F
Boiling Point [4]
@ 16 mmHg
Flash Point >112°C/>233.6 °F [4]
Incompatible Materials Strong oxidizing agents [4]
Hazardous Combustion Carbon monoxide (CO), e
Products Carbon dioxide (CO2)

Experimental Protocols & Visualizations
Disposal Workflow for 3-Methylbenzophenone
The procedural workflow for proper disposal is outlined in the diagram below. This process

ensures that the waste is handled, stored, and disposed of in a manner that is safe and
compliant with regulatory standards.
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Step 1: Generation & Segregation

Generate 3-Methylbenzophenone Waste

Segregate from Incompatible Wastes
(e.g., Oxidizers, Acids, Bases)

Step 2: Containerigzation & Labeling

Select Leak-Proof,
Compatible Container

Affix 'Hazardous Waste' Label
(Chemical Name, Date, PI Info)

Step 3: Accumulation & Storage

Store in Designated Satellite
Accumulation Area (SAA)

Use Secondary Containment

Request Pickup from
Environmental Health & Safety (EHS)

Final Disposal via Licensed Facility
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Methylbenzophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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